N-(2-methylphenyl)-4-(4-nitrophenyl)-3-prop-2-enyl-1,3-thiazol-2-imine

• IUPAC Name: N-(2-methylphenyl)-4-(4-nitrophenyl)-3-prop-2-enyl-1,3-thiazol-2-imine
• InChI: InChI=1S/C19H17N3O2S/c1-3-12-21-18(15-8-10-16(11-9-15)22(23)24)13-25-19(21)20-17-7-5-4-6-14(17)2/h3-11,13H,1,12H2,2H3
• InChI Key: GHVHEWNPVITEDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N=C2N(C(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])CC=C
• Molecular Formula: C19H17N3O2S
• DSSTOX Substance ID: DTXSID00359944
• Molecular Weight: 351.4 g/mol
• CAS RN: 1049986-31-3

Description

N-(2-methylphenyl)-4-(4-nitrophenyl)-3-prop-2-enyl-1,3-thiazol-2-imine is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is known for its potent pharmacological properties and has been extensively studied for its ability to inhibit various enzymes and proteins in the human body.

Scientific Research Applications

Anti-Multiple Myeloma Activity

The compound AE-848, also known as N-(2-methylphenyl)-4-(4-nitrophenyl)-3-prop-2-enyl-1,3-thiazol-2-imine, has been investigated for its potential therapeutic effects against multiple myeloma (MM), a type of blood cancer characterized by the abnormal proliferation of plasma cells in the bone marrow. .

This finding is particularly important as it suggests that AE-848 could be developed into a novel treatment option for MM, offering hope for patients who may not respond well to existing therapies. The ability of AE-848 to induce apoptosis in cancer cells is a critical aspect of its anti-cancer activity, as it can potentially halt the progression of the disease by eliminating the cancerous cells.

Unfortunately, the search results did not provide further unique applications for AE-848 in scientific research. However, given its demonstrated efficacy in inducing apoptosis in MM cell lines, it’s possible that ongoing or future studies may explore additional applications of this compound in other areas of oncology or even beyond. As scientific research is an ever-evolving field, new discoveries and applications for compounds like AE-848 are continually being investigated.

Novel Small Molecular Compound AE-848 Potently Induces Human Multiple… - TandfonlineNovel Small Molecular Compound AE-848 Potently Induces Human Multiple… - Dovepress

Mechanism of Action

Target of Action

The primary targets of AE-848/32615073 are the PI3K/Akt/mTOR and NF-κB signaling pathways . These pathways play crucial roles in cell proliferation, survival, and apoptosis, making them important targets for cancer therapeutics .

Mode of Action

AE-848/32615073 interacts with its targets by inhibiting the PI3K/Akt/mTOR and NF-κB signaling pathways . This inhibition leads to a decrease in cell proliferation and an increase in apoptosis .

Biochemical Pathways

The PI3K/Akt/mTOR pathway is involved in cell survival and proliferation, while the NF-κB pathway regulates immune response and inflammation . Inhibition of these pathways by AE-848/32615073 disrupts their normal functions, leading to decreased cell proliferation and increased apoptosis .

Pharmacokinetics

Its potent inhibitory effects on hepatoblastoma and multiple myeloma cells suggest that it may have good bioavailability .

Result of Action

AE-848/32615073 has been shown to significantly inhibit proliferation and induce apoptosis of HepG2 hepatoblastoma cells and multiple myeloma cells . It also significantly inhibited tumor growth and prolonged survival in hepatoblastoma-bearing mice .

Action Environment

The action of AE-848/32615073 can be influenced by various environmental factors. For instance, the presence of other drugs, the pH of the environment, and the presence of certain enzymes can affect its stability, efficacy, and action . .